Cas no 17534-15-5 (1,2-Benzenedithiol (>85%))

• Product Name: 1,2-Benzenedithiol (>85%)
• CAS No: 17534-15-5
• MF: C₆H₆S₂
• MW: 142.241838932037
• MDL: MFCD00004835
• CID: 87859
• PubChem ID: 69370
• Update Time: 2025-08-05

1,2-Benzenedithiol (>85%) Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDITHIOL
• 1,2-Dimercaptobenzene
• benzene-1,2-dithiol
• Dithiocatechol
• BENZOL-1,2-DITHIOL
• 1,2-Benzenebisthiol
• Benzene-1,2-bisthiol
• 1,2-DIMERCAPTOBENZOL
• 1,2-Benzenedithiol(9CI)
• 1,2-Benzenedithiol,96%
• J-011107
• CHEMBL1998992
• GEO-00251
• dimercaptobenzene
• MS-20833
• F20551
• B1322
• EINECS 241-530-4
• Q13423006
• DTXSID20871274
• Benzene-1,2-dithiol, 96%
• o-Benzenedithiol
• EN300-127011
• FT-0606415
• AKOS005259497
• NSC623558
• NCI60_006978
• 1 pound not2-Benzenedithiol
• MFCD00004835
• DITHIOPYROCATECHOL
• SCHEMBL63240
• NSC-623558
• o-dimercaptobenzene
• EINECS 210-925-3
• CS-0308672
• 17534-15-5
• 1,2-Benzenedithiol (>85%)
• NS00051758
• F7M2QCZ9RB
• Benzenedithiol
• UNII-F7M2QCZ9RB
• Benzene1,2dithiol
• 1,2-Dimercaptobenzene; Dithiopyrocatechol; NSC 623558; Phenylene-1,2-dithiol;o-Dimercaptobenzene;
• DTXCID00818945

• MDL： MFCD00004835
• Inchi： 1S/C6H6S2/c7-5-3-1-2-4-6(5)8/h1-4,7-8H
• InChI Key： JRNVQLOKVMWBFR-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1S
• BRN： 636154

Computed Properties

• Exact Mass: 141.99100
• Monoisotopic Mass: 141.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.2
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.236 g/mL at 25 °C(lit.)
• Melting Point: 22-24 °C (lit.)
• Boiling Point: 119-120 °C/17 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: 1.6565-1.6585
• Solubility: water: slightly soluble
• Water Partition Coefficient: Soluble in water, benzene, ethanol, diethyl ether, ethyl acetate.
• PSA: 77.60000
• LogP: 2.26400
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

1,2-Benzenedithiol (>85%) Security Information

• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：10-13-23
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Benzenedithiol (>85%)

1,2-Benzenedithiol (CAS No. 17534-15-5) Overview and Applications

1,2-Benzenedithiol (CAS No. 17534-15-5) is a versatile organic compound with a purity greater than 85%. This compound, also known as benzene-1,2-dithiol or o-benzenedithiol, has gained significant attention in recent years due to its unique chemical properties and diverse applications in various fields, including materials science, pharmaceuticals, and analytical chemistry.

The molecular formula of 1,2-benzenedithiol is C₆H₆S₂, and it has a molecular weight of approximately 146.2 g/mol. The compound is characterized by its two thiol (-SH) groups attached to adjacent carbon atoms on a benzene ring. This structural feature endows 1,2-benzenedithiol with high reactivity and the ability to form stable complexes with various metal ions.

In the realm of materials science, 1,2-benzenedithiol has been extensively studied for its potential in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties such as high porosity, large surface area, and tunable pore size, making them suitable for applications in gas storage, catalysis, and drug delivery. Recent research has shown that 1,2-benzenedithiol-based MOFs can effectively capture and store gases like CO₂, contributing to efforts in carbon capture and sequestration.

In the pharmaceutical industry, 1,2-benzenedithiol is used as a building block for the synthesis of various bioactive compounds. Its thiol groups can participate in redox reactions and form disulfide bonds, which are crucial for the stability and functionality of many biomolecules. For instance, studies have demonstrated that derivatives of 1,2-benzenedithiol can be used to develop novel antioxidants and anti-inflammatory agents. These compounds have shown promising results in preclinical trials for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

1,2-Benzenedithiol also plays a significant role in analytical chemistry due to its ability to form stable complexes with metal ions. This property makes it useful in the development of sensitive and selective sensors for detecting trace amounts of metals in environmental samples. For example, researchers have developed electrochemical sensors based on 1,2-benzenedithiol-modified electrodes that can detect heavy metals like lead (Pb) and mercury (Hg) at very low concentrations. Such sensors are crucial for monitoring water quality and ensuring public health.

The synthetic versatility of 1,2-benzenedithiol has led to its use in the preparation of functionalized polymers and coatings. These materials exhibit enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and chemical corrosion. In the field of electronics, 1,2-benzenedithiol-based polymers have been explored for their potential in organic electronics due to their excellent electrical conductivity and processability.

In conclusion, 1,2-benzenedithiol (CAS No. 17534-15-5) is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on advanced materials, pharmaceuticals, and analytical methods. As ongoing research continues to uncover new properties and applications of this compound, its importance in modern science is likely to grow even further.